Cas no 120244-63-5 (Phosphorothioic acid,S-(1-methylethyl) O,O-bis(4-nitrophenyl) ester)

• Product Name: Phosphorothioic acid,S-(1-methylethyl) O,O-bis(4-nitrophenyl) ester
• CAS No: 120244-63-5
• MF: C₁₅H₁₅N₂O₇PS
• MW: 398.327563524246
• CID: 150255
• PubChem ID: 179938
• Update Time: 2025-04-19

Phosphorothioic acid,S-(1-methylethyl) O,O-bis(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-(1-methylethyl) O,O-bis(4-nitrophenyl) ester
• 1-nitro-4-[(4-nitrophenoxy)-propan-2-ylsulfanylphosphoryl]oxybenzene
• Phosphorothioic acid, O,O-bis(4-nitrophenyl) S-(1-methylethyl) ester
• 120244-63-5
• DTXSID40152754

• Inchi： 1S/C15H15N2O7PS/c1-11(2)26-25(22,23-14-7-3-12(4-8-14)16(18)19)24-15-9-5-13(6-10-15)17(20)21/h3-11H,1-2H3
• InChI Key： UGEHKZHURFBTLF-UHFFFAOYSA-N
• SMILES： S(C(C)C)P(=O)(OC1C=CC(=CC=1)[N+](=O)[O-])OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 398.03385
• Monoisotopic Mass: 398.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.437
• Boiling Point: 541.8°C at 760 mmHg
• Flash Point: 281.5°C
• Refractive Index: 1.612
• PSA: 121.81
• LogP: 6.25690